Cas no 84744-65-0 (Phenanthro[3,2-b]furan-2,9(1H,3H)-dione, 4,4a,5,6,10a,11,11a,11b-octahydro-3-hydroxy-4,4,8,11b-tetramethyl-, (3S,4aS,10aR,11aR,11bS)-)

• Product Name: Phenanthro[3,2-b]furan-2,9(1H,3H)-dione, 4,4a,5,6,10a,11,11a,11b-octahydro-3-hydroxy-4,4,8,11b-tetramethyl-, (3S,4aS,10aR,11aR,11bS)-
• CAS No: 84744-65-0
• MF: C₂₀H₂₆O₄
• MW: 330.418046474457
• CID: 730890
• Update Time: 2024-03-01

Phenanthro[3,2-b]furan-2,9(1H,3H)-dione, 4,4a,5,6,10a,11,11a,11b-octahydro-3-hydroxy-4,4,8,11b-tetramethyl-, (3S,4aS,10aR,11aR,11bS)- Chemical and Physical Properties

Names and Identifiers

• Phenanthro[3,2-b]furan-2,9(1H,3H)-dione,4,4a,5,6,10a,11,11a,11b-octahydro-3-hydroxy-4,4,8,11b-tetramethyl-,(3S,4aS,10aR,11aR,11bS)-
• Helioscopinolide C
• CID 101627297
• Phenanthro[3,2-b]furan-2,9(1H,3H)-dione, 4,4a,5,6,10a,11,11a,11b-octahydro-3-hydroxy-4,4,8,11b-tetramethyl-, (3S,4aS,10aR,11aR,11bS)-

• Inchi： 1S/C20H26O4/c1-10-12-7-11-5-6-16-19(2,3)17(22)14(21)9-20(16,4)13(11)8-15(12)24-18(10)23/h7,13,15-17,22H,5-6,8-9H2,1-4H3/t13-,15-,16-,17-,20+/m1/s1
• InChI Key： PTWUMSGLZPRHJW-RZRATATOSA-N
• SMILES： O[C@@H]1C(C[C@@]2(C)[C@@H]3C[C@@H]4C(=C(C)C(=O)O4)C=C3CC[C@@H]2C1(C)C)=O

Computed Properties

• Exact Mass: 330.183
• Monoisotopic Mass: 330.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 545.3±50.0 °C(Predicted)
• pka: 13.00±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones